(5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C17H10FN3O2S
• Molecular Weight: 339.3 g/mol
• IUPAC Name: (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C17H10FN3O2S/c18-12-6-3-11(4-7-12)5-8-15-19-17-21(20-15)16(22)14(24-17)10-13-2-1-9-23-13/h1-10H/b8-5+,14-10-
• Standard InChI Key: SJMSMWLBLNWUBZ-OMPPTPSCSA-N
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)F)S2
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)N3C(=NC(=N3)C=CC4=CC=C(C=C4)F)S2

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound belongs to the thiazolo[3,2-b][1,2,]triazole class, featuring a bicyclic system fused with a triazole ring. Its IUPAC name reflects the stereochemical configuration (5Z) and (E) designations, which are critical for its biological activity. Key molecular properties include:

Property	Value
Molecular Formula	C₁₇H₁₀FN₃O₂S
Molecular Weight	339.3 g/mol
CAS Number	Not assigned
PubChem CID	6529129
SMILES	C1=COC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)F)S2

The presence of a 4-fluorophenyl group enhances lipophilicity and membrane permeability, while the furan-2-ylmethylidene moiety contributes to π-π stacking interactions with biological targets.

Stereochemical Considerations

The (5Z) configuration indicates that the furan-2-ylmethylidene group and the thiazole ring are on the same side of the double bond, while the (E) designation for the 4-fluorophenyl ethenyl group ensures trans spatial arrangement. These stereochemical features are crucial for maintaining the compound’s planar geometry, enabling optimal binding to hydrophobic pockets in proteins.

Synthetic Methodologies

Multi-Step Synthesis

The synthesis of thiazolo-triazole derivatives typically involves cyclocondensation reactions. For this compound, a plausible route includes:

• Formation of the Thiazole Core: Reaction of 2-aminothiazole with a β-keto ester under acidic conditions.

• Triazole Ring Fusion: Oxidative cyclization using copper(I) iodide to form thetriazole moiety.

• Introduction of Substituents:

  • The 4-fluorophenyl ethenyl group is added via Heck coupling.

  • The furan-2-ylmethylidene group is introduced through a Knoevenagel condensation.

Optimization Challenges

Key challenges include controlling stereoselectivity during the Knoevenagel step and minimizing side reactions during cyclization. Studies report yields of 45–60% for final steps, with purification achieved via column chromatography using ethyl acetate/hexane gradients.

Mechanism of Action and Biological Activity

Tubulin Polymerization Inhibition

Structural analogs of this compound, such as pyrazoline derivatives, exhibit potent inhibition of tubulin polymerization (e.g., IC₅₀ = 0.05–0.09 μM). The fluorophenyl and furyl groups likely bind to the colchicine site on β-tubulin, disrupting microtubule assembly and inducing mitotic arrest. Hydrogen bonding between the triazole nitrogen and tubulin’s Thr179 residue further stabilizes this interaction.

Anticancer Efficacy

In vitro studies on leukemia SR cells demonstrate cytotoxicity with IC₅₀ values comparable to colchicine (0.05–0.09 μM). The compound selectively targets cancer cells by exploiting elevated tubulin expression in rapidly dividing cells, sparing normal fibroblasts. Apoptosis is induced via caspase-3 activation and mitochondrial membrane depolarization.

Comparative Analysis with Structural Analogs

Compound	Key Modifications	IC₅₀ (μM)	Target
This Compound	4-Fluorophenyl, furyl	0.05	Tubulin
(5E)-5-{[5-(2,4-Dichlorophenyl)-2-furyl]methylene}-2-(4-methylphenyl) analog	Dichlorophenyl, methylphenyl	0.12	Tubulin
Pyrazoline 7c	Trimethoxyphenyl	0.09	Colchicine site

The fluorophenyl group enhances binding affinity compared to dichlorophenyl analogs, while furyl substituents improve solubility.

Computational and Docking Studies

Molecular docking (PDB: 1SA0) reveals that the compound occupies a hydrophobic cavity near β-tubulin’s T7 loop. Key interactions include:

• Hydrogen bonds: Between the triazole N2 and Thr179.

• Van der Waals forces: Fluorophenyl with Val238 and Leu246.

• π-alkyl interactions: Furan ring with Ile232.